D13223-N2-β-D-Glucuronide
D13223-N2-β-D-Glucuronide
Brand Name:
Vulcanchem
CAS No.:
1147289-76-6
VCID:
VC0114877
InChI:
InChI=1S/C20H23FN4O7/c1-9(26)23-12-6-7-13(22-8-10-2-4-11(21)5-3-10)24-18(12)25-19-16(29)14(27)15(28)17(32-19)20(30)31/h2-7,14-17,19,27-29H,8H2,1H3,(H,23,26)(H,30,31)(H2,22,24,25)/t14-,15-,16+,17-,19+/m0/s1
SMILES:
CC(=O)NC1=C(N=C(C=C1)NCC2=CC=C(C=C2)F)NC3C(C(C(C(O3)C(=O)O)O)O)O
Molecular Formula:
C20H23FN4O7
Molecular Weight:
450.423
D13223-N2-β-D-Glucuronide
CAS No.: 1147289-76-6
Reference Standards
VCID: VC0114877
Molecular Formula: C20H23FN4O7
Molecular Weight: 450.423
| CAS No. | 1147289-76-6 |
|---|---|
| Product Name | D13223-N2-β-D-Glucuronide |
| Molecular Formula | C20H23FN4O7 |
| Molecular Weight | 450.423 |
| IUPAC Name | (2S,3S,4S,5R,6R)-6-[[3-acetamido-6-[(4-fluorophenyl)methylamino]pyridin-2-yl]amino]-3,4,5-trihydroxyoxane-2-carboxylic acid |
| Standard InChI | InChI=1S/C20H23FN4O7/c1-9(26)23-12-6-7-13(22-8-10-2-4-11(21)5-3-10)24-18(12)25-19-16(29)14(27)15(28)17(32-19)20(30)31/h2-7,14-17,19,27-29H,8H2,1H3,(H,23,26)(H,30,31)(H2,22,24,25)/t14-,15-,16+,17-,19+/m0/s1 |
| Standard InChIKey | CJADKMQRNXPXHZ-YUAHOQAQSA-N |
| SMILES | CC(=O)NC1=C(N=C(C=C1)NCC2=CC=C(C=C2)F)NC3C(C(C(C(O3)C(=O)O)O)O)O |
| Synonyms | 1-[[3-(acetylamino)-6-[[(4-fluorophenyl)methyl]amino]-2-pyridinyl]amino]-1-deoxy-β-D-glucopyranuronic Acid; D13223; |
| PubChem Compound | 131698863 |
| Last Modified | Nov 11 2021 |
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